![molecular formula C9H11F3N2O3 B6263168 3-(dimethoxymethyl)-4-(trifluoromethoxy)pyridin-2-amine CAS No. 2193068-02-7](/img/no-structure.png)
3-(dimethoxymethyl)-4-(trifluoromethoxy)pyridin-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(dimethoxymethyl)-4-(trifluoromethoxy)pyridin-2-amine is a chemical compound with the molecular formula C6H5F3N2O . It is used in various chemical reactions and has specific physical and chemical properties .
Synthesis Analysis
The synthesis of pyridin-2-yl compounds, such as this compound, has been studied extensively. One method involves a metal- and column-free one-pot ammonolysis using a wide range of aryl and alkyl amines . This reaction is not hindered by either donor or acceptor groups on secondary amine rings containing sp2 C, sp3 C, O, S, and N atoms .Molecular Structure Analysis
The molecular structure of this compound is determined by its molecular formula, C6H5F3N2O . More detailed structural information, such as bond lengths and angles, would require further analysis using techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy.Chemical Reactions Analysis
The chemical reactions involving this compound are complex and can vary depending on the conditions and reactants used . For example, in the synthesis process mentioned above, the reaction initiates through the in situ pyridinolysis of phenyl chloroformate followed by inner molecular rearrangement to phenyl carbamate hydrochloride .properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-(dimethoxymethyl)-4-(trifluoromethoxy)pyridin-2-amine involves the reaction of 2-chloro-3-(dimethoxymethyl)-4-(trifluoromethoxy)pyridine with ammonia in the presence of a palladium catalyst.", "Starting Materials": ["2-chloro-3-(dimethoxymethyl)-4-(trifluoromethoxy)pyridine", "ammonia", "palladium catalyst"], "Reaction": ["Step 1: Dissolve 2-chloro-3-(dimethoxymethyl)-4-(trifluoromethoxy)pyridine and the palladium catalyst in a suitable solvent, such as ethanol or methanol.", "Step 2: Add ammonia to the reaction mixture and stir at room temperature for several hours.", "Step 3: Heat the reaction mixture to reflux for several hours to complete the reaction.", "Step 4: Cool the reaction mixture and filter off the palladium catalyst.", "Step 5: Concentrate the filtrate under reduced pressure to obtain the crude product.", "Step 6: Purify the crude product by recrystallization or chromatography to obtain the final product, 3-(dimethoxymethyl)-4-(trifluoromethoxy)pyridin-2-amine."] } | |
CAS RN |
2193068-02-7 |
Molecular Formula |
C9H11F3N2O3 |
Molecular Weight |
252.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.